![molecular formula C19H19N3O5S2 B2604050 N-(1,3-benzothiazol-2-yl)-2-[4-(morpholine-4-sulfonyl)phenoxy]acetamide CAS No. 438029-50-6](/img/structure/B2604050.png)
N-(1,3-benzothiazol-2-yl)-2-[4-(morpholine-4-sulfonyl)phenoxy]acetamide
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Description
N-(1,3-benzothiazol-2-yl)-2-[4-(morpholine-4-sulfonyl)phenoxy]acetamide is a useful research compound. Its molecular formula is C19H19N3O5S2 and its molecular weight is 433.5. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Benzothiazole derivatives, structurally similar to N-(1,3-benzothiazol-2-yl)-2-[4-(morpholine-4-sulfonyl)phenoxy]acetamide, have been synthesized and evaluated for antitumor activities. Notably, compounds with benzothiazole structures have demonstrated considerable anticancer activity against various cancer cell lines, highlighting their potential as pharmacophoric groups in cancer treatment strategies (Yurttaş et al., 2015).
Enzyme Inhibitory Potential
Sulfonamide derivatives, including those with benzothiazole moieties, have been synthesized and investigated for their inhibitory effects on specific enzymes. For instance, compounds with benzodioxane and acetamide structures have shown considerable enzyme inhibitory activity, particularly against α-glucosidase and acetylcholinesterase. This suggests their potential therapeutic applications in managing conditions like diabetes and Alzheimer's disease (Abbasi et al., 2019).
Pharmacological Screening
Benzothiazole derivatives have been synthesized and subjected to various pharmacological screenings, including antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. These screenings reveal the broad-spectrum potential of benzothiazole-based compounds in developing new therapeutic agents for diverse medical conditions (Patel et al., 2009).
Molecular Docking and Biological Activity Evaluation
Benzothiazole derivatives have also been subjected to molecular docking studies to evaluate their interactions with specific biological targets like enzymes. For instance, the docking of benzothiazole derivatives with the cyclooxygenase-2 (COX-2) enzyme has been performed, and the biological activity of these compounds has been screened, showing promising results in terms of analgesic and anti-inflammatory activities. This indicates the potential of these compounds in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) (Kumar et al., 2020).
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-(4-morpholin-4-ylsulfonylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O5S2/c23-18(21-19-20-16-3-1-2-4-17(16)28-19)13-27-14-5-7-15(8-6-14)29(24,25)22-9-11-26-12-10-22/h1-8H,9-13H2,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMJXLKAMRDVHJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)OCC(=O)NC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.